Cas no 2580235-41-0 (3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate)

• Product Name: 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate
• CAS No: 2580235-41-0
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5661360
• PubChem ID: 165888148
• Update Time: 2025-05-22

3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727367
• 3-ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate
• 3-ethyl 1-methyl (1s,3s)-1-aminocyclobutane-1,3-dicarboxylate
• 2580235-41-0
• 2580234-48-4
• EN300-27727294
• 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate

• Inchi： 1S/C9H15NO4/c1-3-14-7(11)6-4-9(10,5-6)8(12)13-2/h6H,3-5,10H2,1-2H3
• InChI Key： JFMKNMLUSQHLHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(C(=O)OC)(C1)N)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.6Ų

Additional information on 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate

Research Brief on 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate (CAS: 2580235-41-0): Recent Advances and Applications

3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate (CAS: 2580235-41-0) is a cyclobutane-derived compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the cyclobutane ring and dicarboxylate functional groups, make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for gamma-aminobutyric acid (GABA) analogs. The research demonstrated that 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate could be efficiently converted into cyclobutane-based GABA receptor modulators with improved blood-brain barrier permeability compared to traditional linear analogs. This finding opens new avenues for developing treatments for epilepsy and anxiety disorders.

In the area of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an asymmetric catalytic route to produce enantiomerically pure 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate derivatives. The new synthetic approach utilizes chiral phosphoric acid catalysts to achieve high enantioselectivity (up to 98% ee), addressing previous challenges in obtaining optically active forms of this compound. This advancement is particularly significant for pharmaceutical applications where stereochemistry plays a crucial role in biological activity.

From a pharmacological perspective, preclinical studies have revealed that derivatives of 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate exhibit promising activity as inhibitors of glutamate carboxypeptidase II (GCPII), an enzyme implicated in neurological disorders and prostate cancer. The rigid cyclobutane core appears to confer enhanced target binding affinity and metabolic stability compared to more flexible analogs, as reported in a 2024 ACS Chemical Neuroscience publication.

Recent patent filings (2023-2024) indicate growing commercial interest in this compound, with applications ranging from neurodegenerative disease treatments to imaging agents. One notable application involves the development of positron emission tomography (PET) tracers based on fluorine-18 labeled derivatives of 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate for visualizing GCPII expression in tumors.

Looking forward, the unique properties of 3-Ethyl 1-methyl 1-aminocyclobutane-1,3-dicarboxylate position it as a versatile platform for medicinal chemistry exploration. Current research efforts are focusing on expanding its utility in targeted drug delivery systems and as a scaffold for covalent inhibitor design. The compound's stability profile and synthetic accessibility suggest it will continue to be an important focus of research in the coming years.